![molecular formula C24H21ClN2O3S B301061 5-{[5-(4-Chlorophenyl)-2-furyl]methylene}-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one](/img/structure/B301061.png)
5-{[5-(4-Chlorophenyl)-2-furyl]methylene}-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one
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Overview
Description
The compound 5-{[5-(4-Chlorophenyl)-2-furyl]methylene}-2-[(4-ethoxyphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one is a synthetic compound that has been extensively studied in the field of medicinal chemistry. The compound is also known as EF24 and is derived from curcumin, a natural compound found in turmeric. EF24 has been found to exhibit a wide range of pharmacological properties, including anti-inflammatory, antioxidant, and anticancer activities.
Mechanism of Action
EF24 has been found to exert its pharmacological effects through various mechanisms of action. The compound has been shown to inhibit the NF-κB signaling pathway, which plays a key role in inflammation and cancer. EF24 has also been found to activate the Nrf2 signaling pathway, which regulates the expression of antioxidant and detoxification genes. The compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression. EF24 has also been found to inhibit the activity of thioredoxin reductase, an enzyme that plays a key role in redox signaling.
Biochemical and Physiological Effects:
EF24 has been found to exhibit a wide range of biochemical and physiological effects. The compound has been shown to induce cell cycle arrest and apoptosis in cancer cells. EF24 has also been found to inhibit angiogenesis, the process by which new blood vessels are formed, which plays a key role in tumor growth and metastasis. EF24 has been shown to inhibit the production of pro-inflammatory cytokines and reactive oxygen species, which are involved in the pathogenesis of various inflammatory diseases. The compound has also been found to exhibit neuroprotective activity and has been studied for its potential in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
EF24 has several advantages for lab experiments. The compound is relatively easy to synthesize and purify. EF24 has also been extensively studied for its pharmacological properties, which makes it a useful tool for studying various biological processes. However, EF24 has some limitations for lab experiments. The compound has poor solubility in water, which can make it difficult to work with in aqueous environments. EF24 also has low stability in solution, which can lead to degradation over time.
Future Directions
EF24 has several potential future directions for research. The compound has been studied for its potential in the treatment of various cancers and inflammatory diseases. EF24 has also been studied for its neuroprotective activity and has potential in the treatment of neurodegenerative diseases. Future research could focus on optimizing the pharmacological properties of EF24, such as improving its solubility and stability. EF24 could also be studied for its potential in combination therapy with other drugs. Finally, EF24 could be further studied for its potential in the treatment of other diseases, such as cardiovascular disease and diabetes.
Synthesis Methods
EF24 is synthesized by the condensation reaction of 4-ethoxybenzaldehyde and 5-(4-chlorophenyl)-2-furaldehyde with ethyl-2-aminothiazole-4-carboxylate in the presence of acetic acid. The reaction is carried out at room temperature and the product is purified by column chromatography. The yield of the reaction is around 50%.
Scientific Research Applications
EF24 has been extensively studied for its pharmacological properties. The compound has been found to exhibit potent anticancer activity against various cancer cell lines, including breast, lung, prostate, and colon cancer. EF24 has also been found to exhibit anti-inflammatory and antioxidant activities. The compound has been shown to inhibit the production of pro-inflammatory cytokines and reactive oxygen species. EF24 has also been found to exhibit neuroprotective activity and has been studied for its potential in the treatment of neurodegenerative diseases.
properties
Molecular Formula |
C24H21ClN2O3S |
---|---|
Molecular Weight |
453 g/mol |
IUPAC Name |
(5Z)-5-[[5-(4-chlorophenyl)furan-2-yl]methylidene]-2-(4-ethoxyphenyl)imino-3-ethyl-1,3-thiazolidin-4-one |
InChI |
InChI=1S/C24H21ClN2O3S/c1-3-27-23(28)22(31-24(27)26-18-9-11-19(12-10-18)29-4-2)15-20-13-14-21(30-20)16-5-7-17(25)8-6-16/h5-15H,3-4H2,1-2H3/b22-15-,26-24? |
InChI Key |
VNWKYKJRGAZHSJ-DRIWLZCMSA-N |
Isomeric SMILES |
CCN1C(=O)/C(=C/C2=CC=C(O2)C3=CC=C(C=C3)Cl)/SC1=NC4=CC=C(C=C4)OCC |
SMILES |
CCN1C(=O)C(=CC2=CC=C(O2)C3=CC=C(C=C3)Cl)SC1=NC4=CC=C(C=C4)OCC |
Canonical SMILES |
CCN1C(=O)C(=CC2=CC=C(O2)C3=CC=C(C=C3)Cl)SC1=NC4=CC=C(C=C4)OCC |
Origin of Product |
United States |
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